Cas no 868224-72-0 (ethyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate)
ethyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate
- HMS1654N06
- 868224-72-0
- F1808-0169
- ethyl 2-[2-[2-(cyclohexylamino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate
- CHEMBL261305
- isoquinolinone scaffold, 24
- BDBM28640
- AKOS024610218
- ethyl 2-((2-(2-(cyclohexylamino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)propanoate
- SR-03000000034-1
- ethyl 2-({2-[(cyclohexylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate
-
- Inchi: 1S/C22H28N2O5/c1-3-28-22(27)15(2)29-19-11-7-10-18-17(19)12-13-24(21(18)26)14-20(25)23-16-8-5-4-6-9-16/h7,10-13,15-16H,3-6,8-9,14H2,1-2H3,(H,23,25)
- InChI Key: FXBFVSUZJQAATN-UHFFFAOYSA-N
- SMILES: O=C(CN1C=CC2C(=CC=CC=2C1=O)OC(C(=O)OCC)C)NC1CCCCC1
Computed Properties
- Exact Mass: 400.19982200g/mol
- Monoisotopic Mass: 400.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 629
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 84.9Ų
ethyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1808-0169-2μmol |
ethyl 2-({2-[(cyclohexylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate |
868224-72-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1808-0169-5μmol |
ethyl 2-({2-[(cyclohexylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate |
868224-72-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1808-0169-10μmol |
ethyl 2-({2-[(cyclohexylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate |
868224-72-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1808-0169-20μmol |
ethyl 2-({2-[(cyclohexylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate |
868224-72-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1808-0169-1mg |
ethyl 2-({2-[(cyclohexylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate |
868224-72-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1808-0169-2mg |
ethyl 2-({2-[(cyclohexylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate |
868224-72-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1808-0169-3mg |
ethyl 2-({2-[(cyclohexylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate |
868224-72-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1808-0169-4mg |
ethyl 2-({2-[(cyclohexylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate |
868224-72-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1808-0169-5mg |
ethyl 2-({2-[(cyclohexylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate |
868224-72-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1808-0169-10mg |
ethyl 2-({2-[(cyclohexylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate |
868224-72-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on ethyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate
Introduction to Ethyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yloxy)propanoate} (CAS No. 868224-72-0)
Ethyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yloxy)propanoate}, identified by its CAS number 868224-72-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The intricate structure of this molecule, featuring a combination of cyclohexylcarbamoyl and dihydroisoquinoline moieties, positions it as a versatile intermediate in the synthesis of more complex pharmacophores.
The cyclohexylcarbamoyl group in the molecular framework contributes to the compound's solubility and stability, while the dihydroisoquinoline core is well-documented for its role in various biological pathways. Dihydroisoquinolines are known for their potential as alkaloid precursors and have been extensively studied for their applications in treating neurological disorders, cardiovascular diseases, and certain types of cancer. The presence of the oxy functional group further enhances the compound's reactivity, allowing for further functionalization and derivatization to tailor its pharmacological properties.
In recent years, there has been a surge in research focused on developing novel derivatives of dihydroisoquinoline scaffolds due to their demonstrated efficacy in preclinical studies. Ethyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yloxy)propanoate} is being explored as a key intermediate in the synthesis of next-generation therapeutics. Its unique structural features make it an attractive candidate for further investigation into its pharmacokinetic and pharmacodynamic profiles.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to construct the complex molecular architecture efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore its significance in modern medicinal chemistry.
One of the most compelling aspects of Ethyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yloxy)propanoate} is its potential application in modulating biological pathways associated with inflammation and neurodegeneration. Preliminary studies have suggested that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in cytokine production. Additionally, its structural similarity to known neuroprotective agents positions it as a candidate for developing treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's.
The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and interactions with biological targets. These computational studies provide valuable insights into how modifications to the molecular structure can enhance efficacy and reduce side effects. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify promising candidates for further clinical development.
Ethical considerations are also integral to the research involving Ethyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yloxy)propanoate}. Ensuring that all synthetic processes adhere to environmental regulations and that animal testing is conducted humanely are paramount. The development of greener synthetic methods, such as solvent-free reactions or biocatalysis, is gaining traction as researchers strive to minimize their environmental footprint while maintaining high standards of research integrity.
The future prospects for Ethyl 2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yoxy)pr-1 oxo -1 ,#dihydro isoq #u#inol #ine -5 yl oxy)pr #aanoa te will play a crucial role in shaping the future of medicine.
868224-72-0 (ethyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)